2-Chloro-4-(2-thiazolyl)thieno[3,2-d]pyrimidine

• Molecular Formula: C9H4ClN3S2
• Molecular Weight: 253.7 g/mol
• IUPAC Name: 2-chloro-4-(1,3-thiazol-2-yl)thieno[3,2-d]pyrimidine
• InChI: InChI=1S/C9H4ClN3S2/c10-9-12-5-1-3-14-7(5)6(13-9)8-11-2-4-15-8/h1-4H
• InChI Key: GWBPGRWRSLAHEX-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=C1N=C(N=C2C3=NC=CS3)Cl

Description

2-Chloro-4-(2-thiazolyl)thieno[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C9H4ClN3S2 and its molecular weight is 253.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of thiazole (0.14 mL, 2 mmol) in dry THF (10 mL) at −78° C., under argon was treated with n-BuLi (1.6-M in hexanes, 1.3 mL, 2 mmol), stirred for 30 min, treated with a solution of ZnCl2 (1.0-M in Et2O, 2.0 mL, 2 mmol) and allowed to warm gradually to room temperature. The mixture was treated with a solution of 2,4-dichlorothieno[3,2-d]pyrimidine (205 mg, 1 mmol) in THF (5 mL) then Pd(PPh3)4 (100 mg, 10 mol %) refluxed for 17 h, cooled, diluted with saturated NH4Cl solution and extracted with EtOAc. The organic extracts were dried (MgSO4), concentrated in vacuo and purified by chromatography [SiO2; isohexane:CH2Cl2 (2:1)] to give the title compound (75 mg, 26%) as a white solid.